Cas no 1806939-46-7 (2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid
• CAS No: 1806939-46-7
• MF: C₇H₃ClF₂N₂O₄
• MW: 252.559527635574
• CID: 4807700
• Update Time: 2025-10-28

2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3ClF2N2O4/c8-5-4(7(13)14)2(6(9)10)1-3(11-5)12(15)16/h1,6H,(H,13,14)
• InChI Key： NNVYLFCYNUHAJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C(F)F)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid

Introduction to 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic Acid (CAS No. 1806939-46-7)

2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid, with the chemical formula C₇H₂ClF₂N₃O₄, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its complex molecular structure, which includes a pyridine core substituted with chloro, difluoromethyl, and nitro functional groups. The presence of these substituents not only contributes to its unique chemical properties but also enhances its potential as a building block in the synthesis of various biologically active molecules.

The CAS number 1806939-46-7 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study in both academic and industrial settings. The molecular structure of 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid exhibits a high degree of functional diversity, making it a valuable intermediate in the development of novel drugs and pesticides. The chloro group at the 2-position and the difluoromethyl group at the 4-position contribute to its reactivity, while the nitro group at the 6-position influences its electronic properties.

In recent years, there has been growing interest in the development of nitropyridine derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The carboxylic acid functionality at the 3-position of the pyridine ring further enhances its utility as a synthetic intermediate, allowing for further derivatization and modification to achieve desired pharmacological properties.

The synthesis of 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the nitration of a suitable precursor followed by chlorination and fluorination steps. The introduction of the carboxylic acid group is often achieved through hydrolysis or oxidation of an existing functional handle. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity.

The pharmacological significance of this compound lies in its ability to interact with various biological targets. For instance, studies have suggested that nitropyridine derivatives can modulate enzyme activity and receptor binding, leading to therapeutic effects. The difluoromethyl group is particularly noteworthy as it can enhance metabolic stability and binding affinity in drug candidates. Additionally, the chloro substituent may participate in hydrogen bonding or π-stacking interactions with biological targets, further influencing drug efficacy.

In the realm of agrochemicals, 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid has been explored as a precursor for developing novel pesticides. Its structural features make it a potential candidate for inhibiting key enzymes in pests, thereby providing effective crop protection solutions. Research has demonstrated that derivatives of this compound exhibit herbicidal and insecticidal properties, making them valuable in sustainable agriculture practices.

The chemical reactivity of this compound allows for diverse modifications, enabling chemists to tailor its properties for specific applications. For example, the carboxylic acid group can be esterified or amidated to improve solubility or bioavailability. The nitro group can be reduced to an amine, opening up avenues for further functionalization. Such flexibility makes 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid a versatile tool in medicinal chemistry.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-carboxylic acid (CAS No. 1806939-46-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for nitropyridine derivatives, this compound is likely to play an increasingly important role in drug discovery and agricultural innovation.